Cas no 2392-67-8 (BENZENAMINE, 3-ISOTHIOCYANATO-N,N-DIMETHYL-)

• Product Name: BENZENAMINE, 3-ISOTHIOCYANATO-N,N-DIMETHYL-
• CAS No: 2392-67-8
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 3360158
• PubChem ID: 23424492
• Update Time: 2025-04-21

BENZENAMINE, 3-ISOTHIOCYANATO-N,N-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-ISOTHIOCYANATO-N,N-DIMETHYL-
• 3-isothiocyanato-N,N-dimethylaniline
• DTXSID601324813
• 2392-67-8

• Inchi： 1S/C9H10N2S/c1-11(2)9-5-3-4-8(6-9)10-7-12/h3-6H,1-2H3
• InChI Key： ZFQQVIBKRUHFMF-UHFFFAOYSA-N
• SMILES： C1(N=C=S)=CC=CC(N(C)C)=C1

Computed Properties

• Exact Mass: 178.05646950Da
• Monoisotopic Mass: 178.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.7Ų